9,10-Anthracenedione, 1,4-bis((2-(diethylamino)ethyl)amino)-

• CAS RN: 70477-04-2
• Molecular Formula: C26H36N4O2
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 1,4-bis[2-(diethylamino)ethylamino]anthracene-9,10-dione
• InChI: InChI=1S/C26H36N4O2/c1-5-29(6-2)17-15-27-21-13-14-22(28-16-18-30(7-3)8-4)24-23(21)25(31)19-11-9-10-12-20(19)26(24)32/h9-14,27-28H,5-8,15-18H2,1-4H3
• InChI Key: SKFYKJLSKFOQLM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=C2C(=C(C=C1)NCCN(CC)CC)C(=O)C3=CC=CC=C3C2=O

Description

9,10-Anthracenedione, 1,4-bis((2-(diethylamino)ethyl)amino)- is a useful research compound. Its molecular formula is C26H36N4O2 and its molecular weight is 436.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 5 g (0.021 mol) of 1,4-dihydroxyanthracene-9,10-dione and 2 g (0.014 mol) of sodium dithionite in 20 ml water is stirred whilst heating under nitrogen at 90° C. until the mixture turns from orange to brown indicating the presence of 2,3-dihydro(leuco)-1,4-dihydroxyanthracene-9,10-dione. To this reaction mixture is added dropwise 20 g (0.17 mol) of 2-(diethylamino)-ethylamine over a 30 minute period. The mixture is heated at 50°-55° C. for 2 hours and 20 ml of ethanol are added. The solution is then aerated and 200 ml of 2M hydrochloric acid are added. The acidic mixture is washed with 3×200 ml of diethylether followed by 3×200 ml of chloroform. The aqueous phase is made alkaline by the addition of sodium hydroxide solution and extracted with 3×200 ml chloroform. The mixture is evaporated in vacuo to a 5 ml volume and subjected to flash chromatography using a column of 70-230 mesh (60 A) silica gel (SiO2) and an eluting solvent of chloroform followed by chloroform:methanol (1:1 v/v). The blue black material removed from the column in chloroform/methanol is evaporated in vacuo to yield 0.7 g of the title compound, m.p. 107.5°-108.5° C.; λmax λmax (deionised water) (E/cm/M) 256 nm (50950), 584 nm (18650).

Synthesis routes and methods II

Procedure details

A mixture of 42 ml. of N,N,N',N'-tetramethylenediamine, 17.43 g. of N,N-diethylethylenediamine and 12.01 g. of quinizarin is stirred and heated under reflux for 15 hours. The resulting solution is evaporated to dryness and a chloroform solution of the residue is filtered through 300 g. of alumina. The blue filtrate is chromatographed on silica gel in a Nylon® film column, developing with a chloroform:methanol (6:1) mixture. The major blue band is cut out and then eluted with a chloroform:methanol:triethylamine (6:2:1) mixture. The eluate is evaporated. The residue is crystallized from hexane and washed with petroleum ether, giving 1.43 g. of the desired product as blue-black plates, mp. 109° C.